3,4'-Dichloro-3'-methylbenzophenone

• IUPAC Name: (4-chloro-3-methylphenyl)-(3-chlorophenyl)methanone
• InChI: InChI=1S/C14H10Cl2O/c1-9-7-11(5-6-13(9)16)14(17)10-3-2-4-12(15)8-10/h2-8H,1H3
• InChI Key: JHWCCEFNFWCHKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)C2=CC(=CC=C2)Cl)Cl
• Molecular Formula: C14H10Cl2O
• Molecular Weight: 265.1 g/mol

Description

“3,4’-Dichloro-3’-methylbenzophenone” is a chemical compound with the molecular formula C14H10Cl2O. It is used extensively in scientific research due to its diverse applications.

Molecular Structure Analysis

The molecular structure of “3,4’-Dichloro-3’-methylbenzophenone” consists of a benzophenone core with two chlorine atoms and one methyl group attached.

Scientific Research Applications

Thermochemical Properties

• Standard Molar Enthalpies of Formation : Methylbenzophenones, including variants like 3,4'-Dichloro-3'-methylbenzophenone, have been studied for their standard molar enthalpies of formation. These properties are essential for understanding the substance's chemical behavior and potential applications in various fields, such as materials science or chemical engineering (Silva, Amaral, Guedes, & Gomes, 2006).

Photophysical and Photochemical Reactions

• Meta vs. Para Substitution : The photophysical and photochemical reactions of methylbenzophenones, which are structurally related to this compound, have been explored. This research is crucial for understanding the photochemical behavior of these compounds, potentially impacting fields like photodynamic therapy or photochemical synthesis (Ma, Su, Li, Zhang, Huang, & Phillips, 2013).

Environmental Analysis and Safety

• Detection in Food Products : Studies have developed methods for the detection of benzophenones, including this compound, in various food products. This is crucial for ensuring food safety and understanding environmental contamination (Van Hoeck, de Schaetzen, Pacquet, Bolle, Boxus, & Van Loco, 2010).

Analytical Techniques

• High-Performance Liquid Chromatography : The use of HPLC for the analysis of compounds like this compound has been established. This is significant for pharmaceutical and chemical industries where precise quantification and analysis of compounds are required (Li Hong-jin, 2007).

Polymorphic Phase Transition

• Crystallographic Studies : Research has been conducted on the polymorphic phase transitions of compounds structurally similar to this compound. Such studies are fundamental in the field of crystallography and material science, impacting the development of new materials (Takahashi & Ito, 2010).

Photochemistry in Organic Synthesis

• Photoreactions and Synthetic Applications : The photochemical behavior of compounds closely related to this compound has implications for synthetic organic chemistry, where such reactions can be utilized for creating novel compounds (Plíštil, Šolomek, Wirz, Heger, & Klán, 2006).

Molecular Synthesis

• Synthesis of Novel Compounds : Research on the synthesis of new chemical structures using benzophenone derivatives highlights the potential of this compound in contributing to the development of new materials or pharmaceuticals (Wen Zi-qiang, 2007).